Cas no 1227490-28-9 (2-Amino-5-(pyridin-4-yl)nicotinaldehyde)

• Product Name: 2-Amino-5-(pyridin-4-yl)nicotinaldehyde
• CAS No: 1227490-28-9
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 4929711
• Update Time: 2025-10-19

2-Amino-5-(pyridin-4-yl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(pyridin-4-yl)nicotinaldehyde
• 6-Amino-[3,4'-bipyridine]-5-carbaldehyde
• 2-Amino-5-(pyridin-4-yl)nicotinaldehyde

• Inchi： 1S/C11H9N3O/c12-11-10(7-15)5-9(6-14-11)8-1-3-13-4-2-8/h1-7H,(H2,12,14)
• InChI Key： MZFVWGDQRYFVRZ-UHFFFAOYSA-N
• SMILES： O=CC1=C(N)N=CC(=C1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.1
• Topological Polar Surface Area: 68.9

Additional information on 2-Amino-5-(pyridin-4-yl)nicotinaldehyde

Professional Introduction to 2-Amino-5-(pyridin-4-yl)nicotinaldehyde (CAS No: 1227490-28-9)

2-Amino-5-(pyridin-4-yl)nicotinaldehyde is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. With the CAS number 1227490-28-9, this molecule represents a confluence of structural complexity and biological potential, making it a subject of intense study for its pharmacological properties and synthetic applications.

The compound’s structure, featuring an aldehyde group and an amino substituent attached to a pyridine ring, positions it as a versatile intermediate in the synthesis of more complex molecules. The presence of the pyridine moiety not only enhances its solubility in various solvents but also opens up possibilities for interactions with biological targets such as enzymes and receptors. This dual functionality makes 2-amino-5-(pyridin-4-yl)nicotinaldehyde a promising candidate for drug discovery efforts aimed at modulating neurological and inflammatory pathways.

In recent years, there has been a surge in research focusing on nicotinamide derivatives due to their potential therapeutic benefits. The aldehyde group in this compound allows for further functionalization, enabling the creation of novel derivatives with enhanced pharmacokinetic profiles. For instance, studies have shown that modifications at the pyridin-4-yl position can significantly alter the compound’s binding affinity to specific biological targets, thereby fine-tuning its pharmacological effects.

One of the most compelling aspects of 2-amino-5-(pyridin-4-yl)nicotinaldehyde is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop inhibitors targeting various diseases, including cancer and neurodegenerative disorders. The aldehyde functionality serves as a reactive site for condensation reactions, allowing chemists to construct intricate scaffolds that mimic natural products or designed heterocycles.

The compound’s relevance is further underscored by its incorporation into several ongoing clinical trials. These trials aim to evaluate its efficacy in treating conditions characterized by abnormal cell proliferation and inflammation. The pyridine ring, in particular, has been identified as a key structural element that contributes to the compound’s ability to interact with cellular receptors and signaling pathways. This interaction is critical for modulating downstream effects that contribute to disease progression.

The synthesis of 2-amino-5-(pyridin-4-yl)nicotinaldehyde presents an interesting challenge due to its multi-functional nature. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly effective in constructing the desired framework while maintaining regioselectivity.

The compound’s potential extends beyond traditional pharmaceutical applications. Its unique structure makes it an attractive candidate for materials science research, particularly in the development of organic electronic materials. The pyridine ring’s electron-withdrawing properties can be exploited to enhance charge transport properties in organic semiconductors, opening up new possibilities for flexible electronics and optoelectronic devices.

Ongoing research is also exploring the compound’s role in modulating immune responses. Preliminary studies suggest that derivatives of 2-amino-5-(pyridin-4-yl)nicotinaldehyde may exhibit immunomodulatory effects, making them valuable candidates for therapies targeting autoimmune diseases or chronic inflammation. The ability to fine-tune the molecule’s structure allows researchers to optimize its interactions with immune cells and cytokine pathways.

The future prospects of this compound are promising, with several academic and industrial groups investing in further exploration of its properties. As synthetic methodologies continue to evolve, it is anticipated that more efficient routes will be developed, reducing costs and increasing accessibility for researchers worldwide. This democratization of access will likely accelerate the discovery pipeline for new therapeutic agents derived from this scaffold.

In conclusion, 2-amino-5-(pyridin-4-yl)nicotinaldehyde (CAS No: 1227490-28-9) represents a fascinating molecule with broad applications across multiple scientific disciplines. Its structural features and functional groups provide a rich platform for innovation in drug discovery, materials science, and immunology. As research progresses, it is expected that this compound will continue to play a pivotal role in advancing our understanding of biological processes and developing novel therapeutic interventions.